Cas no 103692-71-3 (2H-Pyran-6-carboxylic acid, 4-methyl-2-oxo-, ethyl ester)

• Product name: 2H-Pyran-6-carboxylic acid, 4-methyl-2-oxo-, ethyl ester
• CAS No: 103692-71-3
• MF: C₉H₁₀O₄
• MW: 182.1733
• CID: 1138482
• PubChem ID: 14516659

2H-Pyran-6-carboxylic acid, 4-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxylic acid, 4-methyl-2-oxo-, ethyl ester
• ethyl 4-methyl-6-oxopyran-2-carboxylate
• DTXSID00561202
• Ethyl 4-methyl-2-oxo-2H-pyran-6-carboxylate
• 103692-71-3

• Inchi： InChI=1S/C9H10O4/c1-3-12-9(11)7-4-6(2)5-8(10)13-7/h4-5H,3H2,1-2H3
• InChI Key： FTILMQZYWXWNCU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=CC(=O)O1)C

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 56.51